Cas no 946241-15-2 (N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylthiophene-2-sulfonamide)

• Product Name: N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylthiophene-2-sulfonamide
• CAS No: 946241-15-2
• MF: C₁₆H₂₀N₂O₄S₃
• MW: 400.53600025177
• CID: 5515852
• Update Time: 2025-10-28

N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylthiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenesulfonamide, N-[1,2,3,4-tetrahydro-1-(propylsulfonyl)-6-quinolinyl]-
• N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylthiophene-2-sulfonamide

• Inchi： 1S/C16H20N2O4S3/c1-2-11-24(19,20)18-9-3-5-13-12-14(7-8-15(13)18)17-25(21,22)16-6-4-10-23-16/h4,6-8,10,12,17H,2-3,5,9,11H2,1H3
• InChI Key： WHXRJYPBKUSCBH-UHFFFAOYSA-N
• SMILES： C1(S(NC2C=CC3=C(C=2)CCCN3S(CCC)(=O)=O)(=O)=O)SC=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylthiophene-2-sulfonamide

Introduction to N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylthiophene-2-sulfonamide (CAS No. 946241-15-2)

N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylthiophene-2-sulfonamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 946241-15-2, represents a unique molecular architecture that combines elements of quinoline and thiophene scaffolds, each of which is well-documented for their diverse biological activities. The presence of multiple functional groups, including a sulfonyl group and an amide linkage, further enhances its potential as a pharmacophore in drug discovery and development.

The compound's structure is characterized by a propane-1-sulfonyl moiety attached to a tetrahydroquinoline ring, which is subsequently linked to a thiophene sulfonamide unit. This specific arrangement not only contributes to its distinct chemical properties but also opens up numerous possibilities for interaction with biological targets. The tetrahydroquinoline core is particularly noteworthy, as it is a known scaffold in many bioactive molecules, including antimalarial and anticancer agents. The integration of this core with the thiophene sulfonamide moiety suggests potential applications in modulating various biological pathways.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylthiophene-2-sulfonamide stands out as a promising candidate in this context due to its complex and multifaceted structure. The combination of quinoline and thiophene derivatives has been explored in several studies for their ability to interact with enzymes and receptors involved in disease processes. For instance, derivatives of these scaffolds have shown promise in inhibiting kinases and other enzymes that are aberrantly expressed in cancer cells.

One of the most compelling aspects of this compound is its potential to serve as a lead molecule for the development of new drugs targeting neurological disorders. Quinoline derivatives are well-known for their neuroprotective properties, while thiophene sulfonamides have been investigated for their antimicrobial and anti-inflammatory effects. The synergistic action of these two components could lead to the discovery of compounds that address multiple aspects of neurological dysfunction simultaneously. This approach aligns with the growing trend in drug development towards polypharmacological agents that can modulate multiple targets.

The synthesis of N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylthiophene-2-sulfonamide involves several sophisticated steps that highlight the expertise required in medicinal chemistry. The process typically begins with the preparation of the tetrahydroquinoline core through cyclization reactions followed by functionalization at specific positions to introduce the sulfonyl and amide groups. The subsequent attachment of the thiophene sulfonamide unit requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as transition metal-catalyzed coupling reactions have been employed to achieve these transformations efficiently.

The pharmacological evaluation of this compound has revealed intriguing properties that warrant further investigation. Preclinical studies have demonstrated its ability to inhibit certain enzymes associated with inflammation and oxidative stress, which are key mechanisms implicated in various chronic diseases. Additionally, preliminary data suggest that it may exhibit neuroprotective effects by modulating neurotransmitter systems involved in cognitive function. These findings are particularly exciting given the increasing prevalence of neurodegenerative disorders worldwide.

From a computational chemistry perspective, the molecular modeling of N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylthiophene-2-sulfonamide has provided valuable insights into its binding interactions with potential biological targets. Techniques such as molecular dynamics simulations and docking studies have been used to predict how this compound might interact with proteins and enzymes relevant to its intended therapeutic applications. These computational approaches not only aid in understanding its mechanism of action but also guide the design of analogs with enhanced properties.

The development of new drug candidates often involves iterative optimization processes where structural modifications are made based on pharmacological data. N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylthiophene-2-sulfonamide serves as an excellent starting point for such optimization efforts due to its complex structure and multiple functional groups. By systematically altering specific parts of the molecule while maintaining the core quinoline-thiophene framework, researchers can explore new chemical space and identify compounds with improved pharmacokinetic profiles.

The regulatory landscape for new drug development presents both challenges and opportunities for compounds like N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yli thio phene - 2 - sulfonamide . Ensuring compliance with safety and efficacy standards requires rigorous testing across various preclinical models before human trials can commence. However , once these compounds demonstrate promising results , they could potentially address unmet medical needs , offering hope for patients suffering from conditions where current treatments are limited or inadequate.

In conclusion , N - 1 - ( propane - 1 - sulfonyl ) - 1 , 2 , 3 , 4 - tetrahy droquinolin - 6 - ylthiophene - 2 - sulfon amide ( CAS No . 946241 - 15 - 2 ) represents an exciting advancement in pharmaceutical chemistry . Its unique structure , characterized by interplay between quinoline and thiophene moieties , along with functional groups such as sulfonyls and amides , positions it as a versatile tool for drug discovery . Ongoing research into its pharmacological properties holds promise not only for treating neurological disorders but also other diseases where modulation of inflammatory pathways may be beneficial . As scientific understanding evolves , so too will our ability to harness compounds like this one for therapeutic purposes .